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Compound of Interest

Compound Name: Cetyl Myristoleate

Cat. No.: B1236024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Cetyl Myristoleate in a laboratory setting. Adherence to these

guidelines is crucial for ensuring personal safety and maintaining a secure research

environment.

I. Hazard Identification and Safety Data
Cetyl Myristoleate is a fatty acid ester. According to the Globally Harmonized System (GHS), it

does not meet the criteria for classification as a hazardous substance.[1][2] However, it is a

combustible material that will not ignite readily.[1] The enrichment of fine dust may lead to the

danger of a dust explosion.[1][2]
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Property Value Source

CAS Number 64660-84-0 [1][2]

GHS Classification Not classified [1][2]

Combustibility
Combustible, but not readily

ignitable
[1]

Explosion Hazard
Deposited combustible dust

has explosion potential
[1]

II. Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling Cetyl Myristoleate.

Eye and Face Protection:

Wear safety goggles or glasses with side shields to protect against splashes.[1][2]

For tasks with a higher risk of splashing, a face shield should be worn in addition to safety

goggles.[3][4]

Skin Protection:

Gloves: Chemical-resistant gloves are required. Nitrile or neoprene gloves are

recommended as they provide good resistance to fatty acids.[5] Ensure gloves are

properly fitted.[5]

Protective Clothing: Wear a lab coat or a long-sleeved shirt and long pants to cover

exposed skin.[5] For larger quantities or increased splash risk, a chemical-resistant apron

is advised.[5][6]

Respiratory Protection:

Ventilation: Use only in a well-ventilated area, such as under a chemical fume hood, to

avoid inhaling dust or vapors.[1][2][5]
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Respirator: If ventilation is inadequate or there is a risk of inhaling dust, appropriate

respiratory protection, such as a particulate filter device (EN 143), should be used.[1]

III. Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of Cetyl Myristoleate from

receipt to storage.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.
Verify that the container is properly labeled with the chemical name and any hazard
warnings.
Ensure the Safety Data Sheet (SDS) is readily accessible.

2. Preparation and Engineering Controls:

Designate a specific, well-ventilated area for handling Cetyl Myristoleate, preferably within
a chemical fume hood.[1][2][5]
Ensure the work area is clean and free of clutter.
Ground and bond the container and receiving equipment to prevent static discharge.[1][2]
Have spill control materials readily available.

3. Weighing and Dispensing:

Don the appropriate PPE as outlined in Section II.
Carefully open the container, avoiding the creation of dust.
Use appropriate tools (e.g., spatula, scoop) to transfer the desired amount of Cetyl
Myristoleate.
If heating is required, use a controlled heating source (e.g., water bath, heating mantle) and
monitor the temperature to avoid decomposition.

4. Post-Handling:

Securely seal the container after use.
Clean all equipment and the work area thoroughly.
Remove contaminated PPE carefully to avoid skin contact.
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Wash hands thoroughly with soap and water after handling.[1][2]

5. Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials.[7]
Keep containers tightly sealed when not in use.
Protect from light and moisture.[8]

IV. Disposal Plan
Proper disposal of Cetyl Myristoleate and associated waste is critical to prevent environmental

contamination.

1. Waste Segregation:

Separate Cetyl Myristoleate waste from other chemical waste streams.
Collect waste in a clearly labeled, sealed, and appropriate container.

2. Disposal of Unused Product:

Do not empty unused Cetyl Myristoleate into drains or dispose of it in regular trash.[1]
Dispose of the chemical waste through a licensed hazardous waste disposal company,
following all local, state, and federal regulations.

3. Disposal of Contaminated Materials:

Handle contaminated packages, gloves, and other disposable materials in the same way as
the substance itself.[1]
Place all contaminated items in a sealed, labeled waste container for disposal by a certified
waste management service.

4. Spill Cleanup:

In case of a spill, immediately alert others in the area.
For non-emergency personnel, remove persons to safety.[1][2]
For emergency responders, wear appropriate PPE, including respiratory protection if dust is
present.[1][2]
Contain the spill and then mechanically take it up (e.g., sweep or vacuum).[1][2]
Place the collected material in a suitable, labeled container for disposal.[1][2]
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Ventilate the affected area.[1][2]

V. Workflow and Safety Diagram
The following diagram illustrates the key steps and safety considerations in the handling and

disposal of Cetyl Myristoleate.
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Caption: Workflow for Safe Handling and Disposal of Cetyl Myristoleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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